Cas no 648412-51-5 (2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester)
648412-51-5 structure
Product Name:2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester
CAS No:648412-51-5
MF:C7H6N2O2S
MW:182.199739933014
MDL:MFCD20702628
CID:415402
PubChem ID:68825738
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester
- methyl 4-amino-5-cyanothiophene-2-carboxylate
- methyl 4-amino-5-cyano-thiophene-2-carboxylate
- Methyl4-aMino-5-cyanothiophene-2-carboxylate
- F21165
- 648412-51-5
- A914064
- MFCD20702628
- SCHEMBL3882730
- DTXSID30739114
- BSBPCVALLYUGHK-UHFFFAOYSA-N
- SY266157
- DB-087652
-
- MDL： MFCD20702628
- Inchi： 1S/C7H6N2O2S/c1-11-7(10)5-2-4(9)6(3-8)12-5/h2H,9H2,1H3
- InChI Key： BSBPCVALLYUGHK-UHFFFAOYSA-N
- SMILES： S1C(C#N)=C(C=C1C(=O)OC)N
Computed Properties
- Exact Mass: 182.01500
- Monoisotopic Mass: 182.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.35000
- LogP: 1.56978
2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM386309-100mg |
Methyl 4-Amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 95%+ | 100mg |
$178 | 2023-01-19 | |
| Chemenu | CM386309-250mg |
Methyl 4-Amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 95%+ | 250mg |
$295 | 2023-01-19 | |
| Chemenu | CM386309-1g |
Methyl 4-Amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 95%+ | 1g |
$650 | 2023-01-19 | |
| eNovation Chemicals LLC | D921152-1g |
Methyl 4-Amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 95% | 1g |
$935 | 2024-07-19 | |
| Alichem | A169003957-1g |
Methyl 4-amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 97% | 1g |
$568.40 | 2023-09-01 | |
| eNovation Chemicals LLC | D382363-1g |
methyl 4-amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 95% | 1g |
$785 | 2024-05-24 | |
| eNovation Chemicals LLC | D382363-5g |
methyl 4-amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 95% | 5g |
$1650 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1173949-1g |
Methyl 4-amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 97% | 1g |
￥7956.00 | 2024-05-05 | |
| Ambeed | A590437-1g |
Methyl 4-amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 97% | 1g |
$1164.0 | 2025-04-18 | |
| Crysdot LLC | CD11080222-250mg |
Methyl 4-amino-5-cyanothiophene-2-carboxylate |
648412-51-5 | 97% | 250mg |
$232 | 2024-07-19 |
2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
648412-51-5 (2-Thiophenecarboxylic acid, 4-amino-5-cyano-, methyl ester) Related Products
- 22288-78-4(Methyl 3-aminothiophene-2-carboxylate)
- 102123-28-4(Methyl 3-Amino-4-cyanothiophene-2-carboxylate)
- 31823-64-0(Ethyl 3-aminothiophene-2-carboxylate)
- 150360-17-1(2-Thiophenecarboxylicacid, 3-amino-5-(methoxymethyl)-, methyl ester)
- 76575-71-8(methyl 3-amino-5-methyl-thiophene-2-carboxylate)
- 89499-43-4(Methyl 4-aminothiophene-2-carboxylate)
- 648412-52-6(2-Thiophenecarboxylic acid, 4-amino-5-cyano-, ethyl ester)
- 150360-19-3(2-Thiophenecarboxylicacid, 3-amino-5-cyano-, ethyl ester)
- 785803-73-8(4-Amino-5-methoxycarbonylthiophene-2-carboxylic acid)
- 785803-61-4(2-Thiophenecarboxylicacid, 3-amino-5-(hydroxymethyl)-, methyl ester)
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